Cas no 26692-71-7 (Aziridine,1,1'-(octamethylenedisulfonyl)bis- (8CI))

Aziridine,1,1'-(octamethylenedisulfonyl)bis- (8CI) structure
26692-71-7 structure
Product Name:Aziridine,1,1'-(octamethylenedisulfonyl)bis- (8CI)
CAS No:26692-71-7
MF:C12H24N2O4S2
MW:324.4599609375
CID:281921
PubChem ID:147022
Update Time:2025-04-19

Aziridine,1,1'-(octamethylenedisulfonyl)bis- (8CI) Chemical and Physical Properties

Names and Identifiers

    • Aziridine,1,1'-(octamethylenedisulfonyl)bis- (8CI)
    • 1-[8-(aziridin-1-ylsulfonyl)octylsulfonyl]aziridine
    • 1,1'-(Octamethylenedisulfonyl)bisaziridine
    • omega,omega'-Bis-(ethyleneiminosulphonyl)octane
    • 26692-71-7
    • CM82900000
    • NIOSH/CM8290000
    • Aziridine, 1,1'-(octamethylenedisulfonyl)bis-
    • Aziridine, 1,1'-(octamethylenedisulfonyl)di-
    • DTXSID60181203
    • Inchi: 1S/C12H24N2O4S2/c15-19(16,13-7-8-13)11-5-3-1-2-4-6-12-20(17,18)14-9-10-14/h1-12H2
    • InChI Key: WSECKLDAJJEAKO-UHFFFAOYSA-N
    • SMILES: S(CCCCCCCCS(N1CC1)(=O)=O)(N1CC1)(=O)=O

Computed Properties

  • Exact Mass: 324.11792
  • Monoisotopic Mass: 324.11774960g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 11
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 91.1Ų

Experimental Properties

  • PSA: 74.3
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